Cas no 1803766-23-5 (Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate
• CAS No: 1803766-23-5
• MF: C₁₂H₉F₃INO₂
• MW: 383.105046033859
• CID: 4943442
• Update Time: 2025-06-13

Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9F3INO2/c1-2-19-10(18)5-7-3-8(6-17)11(9(16)4-7)12(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： XKKHBWBIJBLXMF-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C#N)=C1C(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate

Recent Advances in the Application of Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate (CAS: 1803766-23-5) in Chemical Biology and Pharmaceutical Research

Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate (CAS: 1803766-23-5) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting various diseases. This compound, characterized by its trifluoromethyl and cyano functional groups, exhibits unique chemical properties that make it valuable for medicinal chemistry applications. Recent studies have highlighted its role in the synthesis of potential kinase inhibitors and anti-inflammatory agents, leveraging its reactivity for selective modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate as a precursor in the synthesis of small-molecule inhibitors targeting the JAK-STAT signaling pathway. The researchers utilized palladium-catalyzed cross-coupling reactions to introduce diverse aryl and heteroaryl groups at the iodine position, yielding compounds with nanomolar potency against JAK2. The trifluoromethyl group was found to enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

In parallel research, this compound has been employed in the development of positron emission tomography (PET) tracers. The iodine moiety allows for straightforward radioiodination, while the electron-withdrawing cyano and trifluoromethyl groups facilitate nucleophilic aromatic substitution reactions. A recent Nature Communications article described its use in creating fluorine-18 labeled probes for imaging neuroinflammation, demonstrating superior blood-brain barrier penetration compared to previous generations of tracers.

The synthetic versatility of Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate has also been explored in materials science applications. Researchers at MIT reported its incorporation into conjugated polymers for organic electronics, where the trifluoromethyl group improved electron transport properties while the cyano group enabled precise tuning of the band gap. These findings suggest potential dual applications in both pharmaceutical and materials science domains.

From a safety and handling perspective, recent toxicological studies indicate that this compound requires standard precautions for iodinated aromatic compounds. The trifluoromethyl group appears to reduce volatility compared to non-fluorinated analogs, potentially lowering inhalation risks. However, proper personal protective equipment is still recommended when handling the material in laboratory settings.

Looking forward, the unique combination of functional groups in Ethyl 3-cyano-5-iodo-4-(trifluoromethyl)phenylacetate positions it as a valuable building block for future drug discovery efforts. Its applications in targeted protein degradation (PROTACs) and covalent inhibitor design are currently under investigation by several pharmaceutical companies, with preliminary results expected in late 2024. The compound's ability to serve as a versatile synthetic handle while conferring desirable pharmacokinetic properties makes it particularly attractive for modern medicinal chemistry approaches.